3-Amino-5-bromobenzamide
Overview
Description
3-Amino-5-bromobenzamide is a compound with the CAS Number: 1261609-26-0 and a molecular weight of 215.05 .
Molecular Structure Analysis
The InChI code for 3-Amino-5-bromobenzamide is1S/C7H7BrN2O/c8-5-1-4 (7 (10)11)2-6 (9)3-5/h1-3H,9H2, (H2,10,11) . This indicates the presence of 7 carbon atoms, 7 hydrogen atoms, 1 bromine atom, 2 nitrogen atoms, and 1 oxygen atom in the molecule . Physical And Chemical Properties Analysis
3-Amino-5-bromobenzamide is a solid substance . The exact physical and chemical properties such as melting point, boiling point, and density are not provided in the search results.Scientific Research Applications
Structural Analysis in Biochemistry
3-Amino-5-bromobenzamide: is utilized in the study of hydrogen bonding within biological molecules . Its structural properties, especially the ability to form strong intramolecular hydrogen bonds, make it an excellent model compound for understanding the spatial structure of proteins, nucleic acids, and biological membranes. This understanding is crucial for the interaction of bioactive compounds with receptors, which is fundamental in drug design and biochemistry research.
Pharmaceutical Research
In pharmaceutical research, 3-Amino-5-bromobenzamide serves as a reference compound for validating spectroscopic and analytical methods . Its well-characterized structure and properties allow researchers to calibrate instruments and develop new methodologies for drug discovery and development.
Chemical Synthesis
This compound is an important synthon in the design and synthesis of nitrogen-containing heterocyclic compounds . Its halogenated aromatic structure is particularly useful for constructing complex molecules that are prevalent in many pharmaceuticals and agrochemicals.
Material Science
3-Amino-5-bromobenzamide: finds applications in material science due to its solid-state properties and the ability to participate in hydrogen bonding . These characteristics are important for the development of new materials with specific mechanical and chemical properties.
Analytical Chemistry
In analytical chemistry, 3-Amino-5-bromobenzamide is used to study the vibrational spectra of compounds . Its distinct NMR and IR spectra are valuable for the identification and quantification of substances in complex mixtures, which is essential for quality control and assurance in various industries.
Industrial Applications
While specific industrial uses of 3-Amino-5-bromobenzamide are not extensively documented, its role as a building block in organic synthesis suggests its potential in the manufacture of dyes, pigments, and advanced polymers . Its properties could be harnessed in the development of industrial catalysts or as an intermediate in the synthesis of more complex chemical entities.
Safety and Hazards
properties
IUPAC Name |
3-amino-5-bromobenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrN2O/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3H,9H2,(H2,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YTHIROYGANGIDH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1N)Br)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BrN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-5-bromobenzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(4-Methoxybenzyl)-6,7-dihydro-1H-cyclopenta[d]pyrimidine-2,4(3H,5H)-dione](/img/structure/B581475.png)
![6-Bromopyrazolo[1,5-a]pyridine-3-carboxylic acid](/img/structure/B581480.png)
![N-([4-(2-Methoxyphenoxy)phenyl]sulfonyl)valine](/img/structure/B581486.png)
